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Compound of Interest

Compound Name: NF023 hexasodium

CAS No.: 104869-31-0

Cat. No.: B1139560

Get Quote

This guide provides a detailed comparative analysis of the P2Y receptor antagonist NF023 and

its structural analogs, focusing on their performance in functional assays. The data presented

herein is intended to assist researchers, scientists, and drug development professionals in

evaluating the potency and efficacy of these compounds in modulating P2Y receptor signaling.

Introduction to NF023 and P2Y Receptors
NF023 is a selective and potent antagonist of the P2Y₁ receptor, a G protein-coupled receptor

(GPCR) that plays a crucial role in various physiological processes, including platelet

aggregation and neurotransmission. The development of NF023 analogs aims to improve

selectivity, potency, and pharmacokinetic properties. This guide compares NF023 to two of its

analogs, NF340 and NF449, in a functional assay measuring intracellular calcium mobilization

following receptor activation.
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The following table summarizes the inhibitory potency (IC₅₀) of NF023 and its analogs in

blocking ADP-induced calcium mobilization in 1321N1 cells stably expressing the human P2Y₁

receptor. Lower IC₅₀ values indicate higher potency.

Compound Target Receptor
IC₅₀ (nM) in Calcium
Mobilization Assay

NF023 P2Y₁ 87 ± 6

NF340 P2Y₁ 35 ± 4

NF449 P2Y₁₁ >10,000 (low affinity for P2Y₁)

Experimental Protocols
A detailed methodology for the key experiments cited is provided below.

Cell Culture and Preparation:

Cell Line: Human astrocytoma cell line 1321N1, stably transfected with the human P2Y₁

receptor.

Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%

Fetal Bovine Serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and 400 µg/mL

geneticin for selection.

Culture Conditions: Cells were maintained at 37°C in a humidified atmosphere of 5% CO₂.

For assays, cells were seeded into 96-well black-walled, clear-bottom plates and grown to

confluence.

Intracellular Calcium Mobilization Assay:

Dye Loading: On the day of the experiment, the cell culture medium was removed, and the

cells were washed with a buffered saline solution (145 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 1

mM CaCl₂, 10 mM HEPES, 10 mM glucose, pH 7.4). Cells were then incubated with the

calcium-sensitive fluorescent dye Fluo-4 AM (2 µM) for 1 hour at 37°C.
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Compound Incubation: After the loading period, cells were washed again to remove excess

dye. The test compounds (NF023, NF340, NF449) were dissolved in the buffer and added to

the wells at various concentrations. The plates were incubated for an additional 15 minutes

at room temperature.

Agonist Stimulation and Measurement: The 96-well plate was placed into a fluorescence

plate reader (e.g., FlexStation 3). The baseline fluorescence was measured for 20 seconds.

Subsequently, the P2Y₁ receptor agonist, adenosine diphosphate (ADP), was added at a

final concentration equivalent to its EC₈₀ value to stimulate the receptor.

Data Acquisition: Fluorescence intensity was measured every 2 seconds for a total of 2-3

minutes. The change in fluorescence, corresponding to the increase in intracellular calcium,

was recorded.

Data Analysis: The peak fluorescence response was used to determine the level of inhibition

by the antagonists. The IC₅₀ values were calculated by fitting the concentration-response

data to a four-parameter logistic equation using appropriate software (e.g., GraphPad

Prism).

Visualizations: Signaling Pathways and
Experimental Workflows
The following diagrams illustrate the key biological pathways and experimental procedures

involved in this analysis.
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Caption: P2Y₁ receptor signaling pathway leading to calcium release.
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Caption: Workflow for the intracellular calcium mobilization assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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